cis-3-Aminomethyl-cyclohexanol
Description
cis-3-Aminomethyl-cyclohexanol is a cyclohexanol derivative featuring an aminomethyl group at the third carbon of the cyclohexane ring in the cis configuration. Its molecular formula is C₇H₁₅NO, with a molecular weight of 129.20 g/mol . The compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, particularly those targeting neurological and antimicrobial pathways. Its stereochemistry and functional groups (hydroxyl and amine) make it a versatile intermediate in synthesizing chiral ligands or prodrugs.
Key physicochemical properties include predicted collision cross-section (CCS) values for various adducts:
Properties
Molecular Formula |
C7H15NO |
|---|---|
Molecular Weight |
129.20 g/mol |
IUPAC Name |
(1S,3R)-3-(aminomethyl)cyclohexan-1-ol |
InChI |
InChI=1S/C7H15NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-5,8H2/t6-,7+/m1/s1 |
InChI Key |
WFTIZANRIDXCBN-RQJHMYQMSA-N |
Isomeric SMILES |
C1C[C@H](C[C@H](C1)O)CN |
Canonical SMILES |
C1CC(CC(C1)O)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Similarity Methods: Structural similarity scores vary significantly depending on the algorithm (e.g., fingerprint-based vs.
- Data Gaps: Limited literature exists on this compound’s in vivo efficacy, unlike its methyl ester derivative (methyl cis-3-(aminomethyl)cyclohexanecarboxylate HCl), which has documented synthetic routes .
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